Cas no 932742-86-4 (4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzenemethanamine)

• Product Name: 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzenemethanamine
• CAS No: 932742-86-4
• Molecular Formula: C₁₀H₁₁N₃O
• Molecular Weight: 189.21384
• CID: 69554
• PubChem ID: 28064824

4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzenemethanamine Properties

Names and Identifiers

• (4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenyl)methanamine
• [4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methanamine
• 4-(5-Methyl-1,2,4-oxadiazol-3-yl)benzylamine
• 1-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methanamine(SALTDATA: 1HCl 0.4H2O)
• 4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)-BENZENEMETHANAMINE
• DTXSID40650987
• SCHEMBL15307622
• 932742-86-4
• EN300-1721613
• AKOS006326914
• FT-0735118
• 1-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methanamine

• MDL： MFCD09752178
• InChIKey： LSTDWUOSWUXAJV-UHFFFAOYSA-N
• Inchi： 1S/C10H11N3O/c1-7-12-10(13-14-7)9-4-2-8(6-11)3-5-9/h2-5H,6,11H2,1H3
• SMILES： CC1=NC(=NO1)C2=CC=C(C=C2)CN

Computed Properties

• Exact Mass: 189.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.090211983g/mol
• Heavy Atom Count: 14
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• LogP: 2.20400
• PSA: 64.94000